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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B15554388

Essential Safety and Handling Guide for
Fluorescent Brightener 134

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Fluorescent Brightener 134. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key quantitative data for Fluorescent Brightener 134 is presented below.

Property Value Reference
Molecular Formula Cs4H2sN10Na20sS:2 [1]
Molecular Weight 814.76 g/mol [1]
Appearance Slight yellowish powder [2]
Melting Point >360°C [3]
Solubility 35 g/L in water at 90°C [4]

Maximum Absorption
348-350 nm [2]
Wavelength
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Hazard Identification and Personal Protective
Equipment (PPE)

Fluorescent Brightener 134 is classified with the following hazards:
e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

e H335: May cause respiratory irritation.[3]

To mitigate these risks, the following personal protective equipment is mandatory when
handling this chemical.

Protection Type Specification Rationale

Chemical splash-resistant

safety glasses or goggles with _ L
_ . _ _ Protects against eye irritation
Eye Protection side protection. A face shield ]
) from dust particles.[3]
may be appropriate for larger

quantities.
) Chemically resistant gloves Prevents skin contact and
Hand Protection o o
(e.g., nitrile or neoprene). subsequent irritation.[5]

] Laboratory coat and close-toed o ]
Body Protection Minimizes skin exposure.[3]
footwear.

NIOSH/MSHA approved

) ) respirator if ventilation is Prevents respiratory tract
Respiratory Protection ) ] o
inadequate or dust is irritation.[1]
generated.

Standard Operating Procedures for Handling

Adherence to the following step-by-step procedures is crucial for the safe handling of
Fluorescent Brightener 134.
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3.1. Engineering Controls

e Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.[3]

¢ An eyewash station and safety shower must be readily accessible.[3]
3.2. Handling Protocol

o Preparation: Before handling, ensure all required PPE is donned correctly. Clear the
workspace of any unnecessary items.

» Dispensing:
o Handle as a powder and avoid creating dust.
o Use a spatula or other appropriate tool to transfer the powder.
o For dissolution, add the powder to the solvent slowly to prevent splashing.
e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]
o Keep away from strong oxidizing agents.[3]
e Hygiene:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]
o Do not eat, drink, or smoke in the laboratory.
Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

4.1. First Aid Measures
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Remove contaminated clothing. Wash skin with
plenty of soap and water for at least 15 minutes.

If skin irritation occurs, seek medical advice.[3]

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation ) ] o
give oxygen. Seek medical attention if you feel
unwell.[3]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[3]

4.2. Spill Response Protocol

The following workflow outlines the procedure for managing a spill of Fluorescent Brightener

134.
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Immediate Actions

Alert Personnel & Evacuate Area

Don Appropriate PPE

Containmenvt & Cleanup

Contain the spill without creating dust.
Cover with a plastic sheet or gently mist with water.

:

Carefully sweep or vacuum the spilled material.

:

Place in a labeled, sealed container for hazardous waste.

Decontamination

Decontaminate the spill area with soap and water.

Dispose of contaminated PPE as hazardous waste.

Report the incident to the appropriate safety officer.

Click to download full resolution via product page

Caption: Workflow for handling a Fluorescent Brightener 134 spill.
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Disposal Plan

Proper disposal of Fluorescent Brightener 134 and its contaminated materials is essential to
prevent environmental contamination.

5.1. Waste Characterization
e Unused Fluorescent Brightener 134 should be considered hazardous waste.

e Any materials used for spill cleanup (e.g., absorbent pads, contaminated PPE) must also be
treated as hazardous waste.

5.2. Disposal Procedure
» Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.
o Storage: Store the waste container in a designated hazardous waste accumulation area.

» Disposal: Arrange for disposal through a licensed hazardous waste disposal company.
Adhere to all federal, state, and local regulations.[3] Do not dispose of down the drain or in
regular trash.

Toxicological and Environmental Information

Parameter Information

A Toxici Data not available. Overexposure may result in
cute Toxicity
serious illness.[3]

Not classified as a carcinogen by IARC, NTP, or

Carcinogenicity OSHA.[3]

] - Data not available.[3] Fluorescent whitening
Persistence and Degradability o
agents are generally not readily biodegradable.

Bioaccumulative Potential Data not available.[3]

Ecotoxicit Data not available.[3] Do not let the product
cotoxici
Y enter drains, waterways, or soil.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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